Cas no 231938-19-5 (Spiro[1H-indene-1,4'-piperidin]-2-ol, 2,3-dihydro-, hydrochloride)
Spiro[1H-indene-1,4'-piperidin]-2-ol, 2,3-dihydro-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Spiro[1H-indene-1,4'-piperidin]-2-ol, 2,3-dihydro-, hydrochloride
- 2,3-Dihydrospiro[indene-1,4-piperidin]-2-ol hydrochloride
- SCHEMBL6973147
- 2,3-Dihydrospiro[indene-1,4'-piperidin]-2-olhydrochloride
- 231938-19-5
- 2,3-Dihydrospiro[indene-1,4'-piperidin]-2-ol hydrochloride
-
- Inchi: 1S/C13H17NO.ClH/c15-12-9-10-3-1-2-4-11(10)13(12)5-7-14-8-6-13;/h1-4,12,14-15H,5-9H2;1H
- InChI Key: HWIJIARTTDWFGN-UHFFFAOYSA-N
- SMILES: C12(CCNCC1)C1=C(C=CC=C1)CC2O.[H]Cl
Computed Properties
- Exact Mass: 239.1076919Da
- Monoisotopic Mass: 239.1076919Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 235
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3Ų
Spiro[1H-indene-1,4'-piperidin]-2-ol, 2,3-dihydro-, hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A079000181-1g |
2,3-Dihydrospiro[indene-1,4'-piperidin]-2-ol hydrochloride |
231938-19-5 | 97% | 1g |
$684.00 | 2023-09-02 | |
| Chemenu | CM213336-1g |
2,3-Dihydrospiro[indene-1,4'-piperidin]-2-ol hydrochloride |
231938-19-5 | 97% | 1g |
$795 | 2021-08-04 | |
| Chemenu | CM213336-1g |
2,3-Dihydrospiro[indene-1,4'-piperidin]-2-ol hydrochloride |
231938-19-5 | 97% | 1g |
$677 | 2024-07-28 |
Spiro[1H-indene-1,4'-piperidin]-2-ol, 2,3-dihydro-, hydrochloride Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
Additional information on Spiro[1H-indene-1,4'-piperidin]-2-ol, 2,3-dihydro-, hydrochloride
Introduction to Spiro[1H-indene-1,4'-piperidin]-2-ol, 2,3-dihydro-, hydrochloride (CAS No. 231938-19-5)
Spiro[1H-indene-1,4'-piperidin]-2-ol, 2,3-dihydro-, hydrochloride, a compound with the CAS number 231938-19-5, has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This spirocyclic compound features a fused system of an indene ring and a piperidine moiety, which contributes to its distinctive chemical behavior and potential biological activity. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug development.
The molecular structure of Spiro[1H-indene-1,4'-piperidin]-2-ol, 2,3-dihydro-, hydrochloride encompasses a spiro carbon that links the indene and piperidine rings. This spiro arrangement introduces rigidity to the molecule, which can influence its interactions with biological targets. The presence of an alcohol group at the 2-position and a hydroxylated piperidine ring at the 3-position adds functional diversity, enabling various chemical modifications and derivatization strategies. These structural features make it an intriguing subject for medicinal chemists exploring novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric elements in this compound. Studies suggest that the spirocyclic core may engage in specific binding interactions with biological receptors, potentially modulating neurotransmitter systems or enzyme activities. The hydrochloride salt form further improves the compound's pharmacokinetic properties, including enhanced bioavailability and prolonged half-life, which are critical factors in drug design.
In the realm of drug discovery, Spiro[1H-indene-1,4'-piperidin]-2-ol, 2,3-dihydro-, hydrochloride has been explored as a lead compound for developing treatments targeting neurological disorders. Preliminary in vitro studies have demonstrated its potential to interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. The unique structural motif of this compound may offer advantages over existing therapeutics by providing a novel mechanism of action or improved selectivity.
The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key synthetic strategies include cyclization reactions to form the spirocyclic core, followed by functional group transformations to introduce the alcohol and hydroxylated piperidine moieties. The final step involves salt formation with hydrochloric acid to enhance solubility and stability. These synthetic pathways underscore the complexity and precision involved in producing pharmaceutical intermediates like this one.
Investigations into the pharmacological profile of Spiro[1H-indene-1,4'-piperidin]-2-ol, 2,3-dihydro-, hydrochloride have revealed promising results in preclinical models. Animal studies have shown that this compound exhibits anxiolytic effects without significant side effects at therapeutic doses. Additionally, its ability to cross the blood-brain barrier suggests potential for central nervous system applications. These findings have spurred interest in conducting further clinical trials to evaluate its safety and efficacy in human patients.
The regulatory landscape for pharmaceutical compounds necessitates rigorous testing and documentation before they can be approved for medical use. For Spiro[1H-indene-1,4'-piperidin]-2-ol, 2,3-dihydro-, hydrochloride, this involves comprehensive toxicological assessments, pharmacokinetic studies, and clinical trials. Regulatory agencies such as the FDA and EMA provide guidelines for these processes to ensure that new drugs meet stringent safety and efficacy standards. The journey from discovery to market approval is lengthy but essential for bringing innovative treatments to patients in need.
The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Chemists work hand-in-hand with biologists, pharmacologists, and clinicians to develop compounds like Spiro[1H-indene-1,4'-piperidin]-2-ol, 2,3-dihydro-, hydrochloride. This collaborative approach leverages diverse expertise to optimize drug candidates throughout the development pipeline. By integrating computational modeling with experimental validation, researchers can accelerate the discovery of novel therapeutics that address unmet medical needs.
Future directions for research on this compound include exploring its potential as a scaffold for designing next-generation drugs. Modifications to its core structure could enhance its binding affinity or broaden its therapeutic spectrum. Additionally, investigating its interactions with other biological targets may uncover new applications in areas such as pain management or neuroprotection. The versatility of Spiro[1H-indene-1,4'-piperidin]-2-ol, 2,3-dihydro-, hydrochloride makes it a promising candidate for further exploration in drug discovery initiatives.
In conclusion,Spiro[1H-indene-1,4'-piperidin]-2-ol,2,3-dihydro-, hydrochloride (CAS No.231938-19-5) represents an exciting advancement in pharmaceutical chemistry。Its unique structure,pharmacological potential,and synthetic feasibility position it as a valuable asset in the quest for novel therapeutic agents。As research continues,this compound is likely to play a significant role in addressing various medical conditions,particularly those involving neurological disorders。The collaborative efforts of scientists across multiple disciplines will be crucial in realizing its full therapeutic potential。
231938-19-5 (Spiro[1H-indene-1,4'-piperidin]-2-ol, 2,3-dihydro-, hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)